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Compound of Interest

Compound Name: 4-Octyn-2-ol

Cat. No.: B15246158

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the Globally Harmonized
System of Classification and Labelling of Chemicals (GHS) as it applies to secondary alkynyl
alcohols. This class of compounds, characterized by a hydroxyl group on a carbon atom
adjacent to a carbon-carbon triple bond, presents a unique combination of functional groups
that influence their toxicological and physicochemical properties. Understanding their GHS
classification is paramount for ensuring safe handling, use, and transport in research and
development settings.

GHS Classification Summary for Representative
Secondary Alkynyl Alcohols

The following tables summarize the GHS classification for a selection of secondary alkynyl
alcohols, providing a comparative overview of their potential hazards. This information has
been aggregated from various safety data sheets and chemical databases.

Table 1: GHS Hazard Classification for Selected Secondary Alkynyl Alcohols
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Chemical
CAS Number
Name

GHS
Pictograms

Signal Word

Hazard
Statements
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propyn-1-ol 4187875 esclamativo Warning eye
irritationH335:
May cause
respiratory

irritation

Experimental Protocols for GHS Hazard
Determination

The GHS classifications outlined above are determined through standardized experimental
protocols, primarily those established by the Organisation for Economic Co-operation and
Development (OECD). These guidelines ensure the reproducibility and consistency of
toxicological data.

Acute Toxicity

Acute toxicity data is crucial for classifying chemicals based on their potential to cause adverse
health effects following a single or short-term exposure.

2.1.1. Acute Oral Toxicity (OECD 420, 423)

e Principle: These methods determine the lethal dose 50 (LD50), which is the statistically
estimated dose of a substance expected to cause death in 50% of a test animal population.

o Methodology:

o Test Animals: Typically, young adult rats of a single sex (usually females) are used.[1]
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o Dosage: A single dose of the test substance is administered orally via gavage. The starting
dose is selected based on available information, and subsequent doses are adjusted
based on the observed outcomes in a stepwise manner.[1]

o Observation: Animals are observed for mortality, clinical signs of toxicity, and body weight
changes for up to 14 days.[1]

o Endpoint: The LD50 value is calculated based on the mortality data.
2.1.2. Acute Dermal Toxicity (OECD 402)
¢ Principle: This test assesses the toxicity of a substance following dermal application.
o Methodology:

o Test Animals: Adult rats, rabbits, or guinea pigs are typically used.

o Application: The test substance is applied uniformly to a shaved area of the skin (at least
10% of the body surface area) and held in contact for 24 hours under a porous gauze
dressing.

o Observation: Animals are observed for signs of toxicity and mortality for up to 14 days.

o Endpoint: The dermal LD50 is determined.

Skin Corrosion/Irritation (OECD 404, 439)

e Principle: These tests evaluate the potential of a substance to cause reversible (irritation) or
irreversible (corrosion) skin damage.

e Methodology (In Vivo - OECD 404):
o Test Animals: Albino rabbits are the preferred species.
o Application: A small amount of the test substance is applied to a patch of shaved skin.

o Observation: The skin is examined for signs of erythema (redness) and edema (swelling)
at specific intervals (e.g., 1, 24, 48, and 72 hours) after patch removal.
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o Endpoint: The severity of the skin reaction is scored, and the substance is classified based
on the nature and reversibility of the damage.

e Methodology (In Vitro - OECD 439): This guideline utilizes reconstructed human epidermis
(RhE) models to assess skin irritation, reducing the need for animal testing. The endpoint is
cell viability, measured after exposure to the test chemical.

Serious Eye Damage/Eye Irritation (OECD 405)

e Principle: This test determines the potential of a substance to produce irritation or damage to
the eye.

o Methodology:

o

Test Animals: Healthy, young adult albino rabbits are used.

o Application: A single dose of the substance is instilled into the conjunctival sac of one eye.
The other eye serves as a control.

o Observation: The eyes are examined for corneal opacity, iritis, conjunctival redness, and
chemosis at specified intervals for up to 21 days.

o Endpoint: The severity and reversibility of the ocular lesions are scored to determine the
appropriate classification.

GHS Classification Workflows

The following diagrams illustrate the logical decision-making processes for classifying a
substance according to its physical and health hazards under the GHS.
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GHS Classification for Acute Oral Toxicity
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Conclusion

The GHS classification of secondary alkynyl alcohols is a multifaceted process that relies on a
combination of their inherent physicochemical properties and their toxicological profiles. While
some general trends can be observed, such as the potential for flammability and varying
degrees of acute toxicity and irritation, a case-by-case evaluation based on robust
experimental data is essential for accurate hazard communication. This guide provides a
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foundational understanding for researchers and professionals working with these compounds,
emphasizing the importance of consulting detailed safety data sheets and adhering to
prescribed safety protocols to mitigate potential risks.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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